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Compound of Interest

Compound Name: 1-Bromononane-d4

Cat. No.: B12390600

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the recommended practices for the safe
storage and handling of 1-Bromononane-d4. Adherence to these guidelines is crucial to
maintain the chemical integrity of the compound and to ensure the safety of laboratory
personnel. The information presented is a synthesis of available safety data sheets and
chemical properties for deuterated and non-deuterated 1-Bromononane.

Core Data Summary

The following tables summarize the key quantitative data for 1-Bromononane-d4 and its non-
deuterated analog.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula CoH1sD4Br ChemBK[1]

Molar Mass 211.18 g/mol ChemBK[1]
Boiling Point 201 °C (lit.) ChemBK][1]
Density 1.11 g/mL at 25 °C (lit.) ChemBK][1]

Flash Point 90 °C /194 °F Fisher Scientific[2]
Appearance Colorless liquid Guidechem
Solubility Insoluble in water Guidechem

Table 2: Storage and Handling Recommendations
Parameter Recommendation Rationale

Storage Temperature

Store in a cool, dry place.

To prevent thermal

decomposition.

Storage Area

Well-ventilated area away from

incompatible substances.

To avoid hazardous reactions

and ensure proper ventilation.

Container

Tightly closed original supplier

container.

To prevent contamination and

leakage.

Incompatible Substances

Strong bases, strong oxidizing

agents.

To prevent vigorous or

explosive reactions.

Hazardous Decomposition

Carbon monoxide, carbon

dioxide, hydrogen bromide.

Formed upon combustion or

thermal decomposition.

Experimental Protocols: Safe Handling Procedures

The following protocols are designed to minimize risk during the handling of 1-Bromononane-

d4.

Personal Protective Equipment (PPE)
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Before handling 1-Bromononane-d4, all personnel must be equipped with the following PPE:

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.

o Skin Protection: Wear appropriate protective gloves to prevent skin exposure.
» Body Protection: Wear appropriate protective clothing to prevent skin exposure.

» Respiratory Protection: A respiratory protection program that meets OSHA's 29 CFR
1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed
whenever workplace conditions warrant a respirator's use.

Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.
o Ensure that eyewash stations and safety showers are in close proximity to the workstation.

o Use explosion-proof electrical, ventilating, and lighting equipment.

General Handling Procedures

e Avoid contact with eyes, skin, and clothing.

Wash hands thoroughly after handling.

Keep away from heat, sparks, and open flames.

Store in a tightly closed container.

Avoid ingestion and inhalation.

Accidental Release Measures

o Immediately absorb any spills with an inert material, such as dry sand or earth.

¢ Place the absorbed material into a chemical waste container.
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e Remove all sources of ignition and use spark-proof tools.

o Ensure adequate ventilation in the affected area.

Disposal

o Dispose of waste in accordance with all applicable federal, state, and local regulations.
» Contaminated containers should be treated as hazardous waste.

Logical Workflow for Safe Handling and Storage

The following diagram illustrates the logical workflow for the safe handling and storage of 1-
Bromononane-d4.
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Start: Receipt of
1-Bromononane-d4

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

'

2. Verify Storage Conditions
(Cool, Dry, Ventilated)

l

3. Handle in a
Chemical Fume Hood

4. Keep Away From
Incompatible Substances
(Strong Bases/Oxidizing Agents)

5. Avoid Ignition Sources
(Heat, Sparks, Flames)

6. Perform Experimental
Procedure

7. Clean Work Area
& Decontaminate

l

8. Dispose of Waste
(Follow Regulations)

9. Store in Tightly Sealed
Container in Designated Area

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 1-Bromononane-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-1-bromononane-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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